Cas no 1352502-68-1 (2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352502-68-1
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5159401
• Update Time: 2025-07-22

2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-(3-methyl-2-pyridinyl)-

• Inchi： 1S/C11H14N2O/c1-9-4-2-6-12-11(9)10-5-3-7-13(10)8-14/h2,4,6,8,10H,3,5,7H2,1H3
• InChI Key： NLUDGQCMRPMWMJ-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=NC=CC=C1C

Additional information on 2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde

Introduction to 2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352502-68-1)

The compound 2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde, with the CAS registry number 1352502-68-1, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a pyridine moiety and an aldehyde group. The integration of these functional groups imparts distinctive chemical properties and potential biological activities, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

Chemical Structure and Properties

The molecular structure of 2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde consists of a pyrrolidine ring (a five-membered saturated heterocycle containing one nitrogen atom) substituted at the 2-position with a pyridine ring that is further methylated at the 3-position. The aldehyde group is attached to the nitrogen atom of the pyrrolidine ring. This arrangement creates a molecule with both aromatic and aliphatic characteristics, contributing to its versatility in chemical reactivity.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step reactions, often starting from readily available precursors such as pyridine derivatives and aldehydes. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yields. Researchers have employed various techniques, including palladium-catalyzed cross-couplings and enantioselective syntheses, to construct this molecule with high precision.

Biological Activity and Applications

Recent studies have highlighted the potential of 2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde as a bioactive molecule. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored in the context of drug discovery. For instance, investigations into its anti-inflammatory and antioxidant properties suggest that it could serve as a lead compound for developing therapeutic agents targeting chronic diseases.

Moreover, the compound's structural features make it amenable to further functionalization, allowing for the creation of derivatives with enhanced pharmacokinetic profiles. Such modifications are crucial for translating laboratory findings into clinically relevant treatments.

Current Research Trends

In line with contemporary research trends, scientists are increasingly leveraging computational chemistry tools to predict the behavior of 2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde in biological systems. Molecular docking studies and quantum mechanical calculations are being employed to understand its binding affinities and reactivity patterns. These insights are pivotal for guiding experimental designs and optimizing synthetic routes.

Additionally, green chemistry principles are being integrated into the synthesis of this compound to minimize environmental impact. The use of renewable feedstocks and energy-efficient reaction conditions aligns with global efforts to promote sustainable chemical practices.

Conclusion

In summary, 2-(3-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352502-68-1) stands out as a promising compound with diverse applications in organic synthesis and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a valuable tool for addressing complex scientific challenges. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and beyond.